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Compound of Interest

Compound Name: Spartioidine N-oxide

Cat. No.: B15584621

In-Depth Technical Guide: Spartioidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spartioidine N-oxide, a pyrrolizidine alkaloid found in various plant species of the Senecio
genus, is a compound of increasing interest within the scientific community due to its potential
toxicological implications. This technical guide provides a comprehensive overview of
spartioidine N-oxide, including its chemical and physical properties, and situates it within the
broader context of pyrrolizidine alkaloid toxicology. While specific experimental data on
spartioidine N-oxide remains limited, this document outlines generalized experimental
protocols and known signaling pathways associated with this class of compounds, offering a
foundational resource for future research.

Core Compound Identification

This section provides the fundamental chemical identifiers for spartioidine N-oxide.
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Property Value Reference
CAS Number 121123-61-3 [11[2]
Molecular Formula C1sH23NOe [3]
Molecular Weight 349.38 g/mol [31[4]

Physicochemical and Toxicological Data

While specific quantitative toxicological data such as LD50 or IC50 values for spartioidine N-

oxide are not readily available in the public domain, the following table summarizes its known

properties and classifications based on available safety data sheets and its inclusion in the

broader class of pyrrolizidine alkaloids (PAS).

Parameter

Information Reference

Synonyms

Seneciophylline N-Oxide [3]

Hazard Classifications

Acute Toxicity 2 (Oral); Specific
Target Organ Toxicity
(Repeated Exposure) 2

Signal Word

Danger

Hazard Statements

H300 (Fatal if swallowed),
H373 (May cause damage to
organs through prolonged or

repeated exposure)

Natural Occurrence

Identified as a prevalent
pyrrolizidine alkaloid in the

shoots of Senecio vulgaris.

General Toxicological Profile of Pyrrolizidine
Alkaloids and their N-oxides

Spartioidine N-oxide belongs to the family of pyrrolizidine alkaloids (PAs), a group of natural

toxins produced by various plants. The toxicity of PAs is a significant concern for human and
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animal health due to their potential to contaminate food, herbal remedies, and animal feed.

The primary mechanism of PA-induced toxicity involves metabolic activation in the liver. PAs
themselves are relatively inert, but they are converted by cytochrome P450 enzymes into highly
reactive pyrrolic esters. These metabolites can form adducts with cellular macromolecules such
as DNA and proteins, leading to cytotoxicity, genotoxicity, and carcinogenicity.

PA N-oxides, like spartioidine N-oxide, are generally considered to be less toxic than their
corresponding tertiary PA bases. However, they can be reduced back to the parent PA in the
gastrointestinal tract by anaerobic bacteria, and subsequently undergo the same metabolic
activation in the liver. This conversion makes the N-oxide forms also a significant health risk.

Known Signaling Pathways for Pyrrolizidine
Alkaloids

The cellular damage induced by reactive PA metabolites can trigger several signaling
pathways, ultimately leading to apoptosis (programmed cell death) and other toxic effects.
While specific pathways for spartioidine N-oxide have not been elucidated, the following
represents a generalized model for PA-induced toxicity.
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Cellular Damage & Signaling

Metabolic Activation (Liver)

Reduction CYP450
Spartioidine N-oxide Gut/Liver Pyrrolizidine Alkaloid | Oxidation Reactive Pyrrolic ) .
(and other PA N-oxides) (e.g., Spartioidine) Metabolites [FiEiET A EEiE GERREEE

Oxidative Stress
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Seed HepG2 cells in
96-well plates

Incubate for 24h

Prepare serial dilutions of
Spartioidine N-oxide

Treat cells with compound
and controls

Incubate for 24/48/72h
Add MTT solution

Incubate for 4h

[Add solubilization buffea

Read absorbance at 570 nm

Calculate cell viability
and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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